Cas no 199102-80-2 (2,3-Dimethoxybenzoylacetonitrile)

2,3-Dimethoxybenzoylacetonitrile is a versatile organic compound with the molecular formula C11H11NO3, featuring a benzoylacetonitrile core substituted with methoxy groups at the 2- and 3-positions. This compound is particularly valuable in synthetic organic chemistry as a key intermediate for the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. Its electron-rich aromatic ring and reactive nitrile group enable efficient participation in condensation, cyclization, and nucleophilic addition reactions. The methoxy substituents enhance its solubility in organic solvents and influence its electronic properties, making it useful in fine chemical synthesis. It is commonly employed in the development of bioactive molecules due to its structural flexibility and compatibility with various reaction conditions.

2,3-Dimethoxybenzoylacetonitrile structure

199102-80-2 structure

Product Name:2,3-Dimethoxybenzoylacetonitrile

CAS No:199102-80-2

MF:C₁₁H₁₁NO₃

MW:205.209943056107

MDL:MFCD02260815

CID:105575

PubChem ID:24702673

Update Time:2025-07-02

2,3-Dimethoxybenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

- Benzenepropanenitrile, 2,3-dimethoxy-b-oxo-
- 2,3-Dimethoxbenzoylacetonitrile
- 2,3-Dimethoxybenzoylacetonitrile
- 3-(2,3-Dimethoxyphenyl)-3-oxopropanenitrile
- AC1Q4E1X
- I14-32487
- KB-83486
- MolPort-001-791-329
- PubChem11979
- 3-(2,3-Dimethoxyphenyl)-3-oxopropanenitrile, 3-(2,3-Dimethoxyphenyl)-3-oxopropionitrile
- AKOS000187968
- A4360
- Di-n-nonyldisulfide
- 199102-80-2
- DTXSID80640882
- MFCD02260815
- FT-0604178
- MDL： MFCD02260815
- Inchi： 1S/C11H11NO3/c1-14-10-5-3-4-8(11(10)15-2)9(13)6-7-12/h3-5H,6H2,1-2H3
- InChI Key： OHKYIUYPQIFGKN-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC=CC=1C(CC#N)=O)OC

Computed Properties

Exact Mass: 205.074
Monoisotopic Mass: 205.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 59.3A^2

Experimental Properties

Density: 1.147
Boiling Point: 350.7°C at 760 mmHg
Flash Point: 153.1°C
Refractive Index: 1.517

2,3-Dimethoxybenzoylacetonitrile Pricemore >>

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Fluorochem	206994-1g	2,3-Dimethoxybenzoylacetonitrile	199102-80-2	97%	1g	￡424.00	2022-03-01
Fluorochem	206994-2g	2,3-Dimethoxybenzoylacetonitrile	199102-80-2	97%	2g	￡702.00	2022-03-01
Fluorochem	206994-5g	2,3-Dimethoxybenzoylacetonitrile	199102-80-2	97%	5g	￡1447.00	2022-03-01
abcr	AB367010-1 g	2,3-Dimethoxybenzoylacetonitrile, 97%; .	199102-80-2	97%	1 g	€748.70	2023-07-19
abcr	AB367010-2 g	2,3-Dimethoxybenzoylacetonitrile, 97%; .	199102-80-2	97%	2 g	€1,187.50	2023-07-19
TRC	D525988-10mg	2,3-Dimethoxybenzoylacetonitrile	199102-80-2		10mg	$ 50.00	2022-06-05
TRC	D525988-50mg	2,3-Dimethoxybenzoylacetonitrile	199102-80-2		50mg	$ 70.00	2022-06-05
TRC	D525988-100mg	2,3-Dimethoxybenzoylacetonitrile	199102-80-2		100mg	$ 115.00	2022-06-05
abcr	AB367010-5 g	2,3-Dimethoxybenzoylacetonitrile, 97%; .	199102-80-2	97%	5 g	€2,356.60	2023-07-19
abcr	AB367010-1g	2,3-Dimethoxybenzoylacetonitrile, 97%; .	199102-80-2	97%	1g	€747.30	2025-04-20